Cas no 131-91-9 (1-Nitroso-2-naphthol)

• Product Name: 1-Nitroso-2-naphthol
• CAS No: 131-91-9
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• MDL: MFCD00003884
• CID: 36274
• PubChem ID: 8580
• Update Time: 2025-05-20

1-Nitroso-2-naphthol Chemical and Physical Properties

Names and Identifiers

• 1-Nitroso-2-naphthol
• 1-nitroso-2-naphthol (alpha-beta)
• 1,2-Naphthoquinone-1-oxiMe
• 1-nitroso-2-hydroxy-naphthalene
• 1-Nitroso-2-naftol
• 1-nitroso-2-naphtho
• 1-NITROSO-2-NAPTHOL
• 2-hydroxy-1-nitrosonaphthalene
• C.I. 10005
• Nitroso-2-Naphthol
• ortho-hydroxynitrosonaphthalene
• Zelen moridlova 4
• 2-Naphthol,1-nitroso- (8CI)
• 1-Nitroso-2-hydroxynaphthalene
• 1-Nitroso-2-naphthalenol
• NSC 4151
• NSC 677525
• a-Nitroso-b-naphthol
• CI NO 10005
• 1-Nitroso-2-phthol
• Nitroso-β-naphthol
• TIMTEC-BB SBB009148
• zelenmoridlova4
• 1-nitrosonaphthalen-2-ol
• 2-Naphthalenol, 1-nitroso-
• Nitroso-beta-naphthol
• 2-Naphthol, 1-nitroso-
• Zelen moridlova 4 [Czech]
• alpha-Nitroso-beta-naphthol
• 1-Nitroso-2-naftol [Czech]
• alpha-Nitroso-beta-naftol [Czech]
• Nitroso-.beta.-naphthol
• C.I. 10000
• (E)-1-(hydroxyimino)naphthalen-2(1H)-one
• 1,2-Naphthalenedione, monooxime
• .alpha.-Nitroso
• 1-nitroso-naphthalen-2-ol
• Q3596764
• .alpha.-Nitroso-.beta.-naphthol
• BDBM108228
• H11769
• MFCD00003884
• .alpha.-Nitroso-.beta.-naphthol oxime
• 1-Nitroso-2-naphthol, 98.0%
• AKOS005622627
• AS-15422
• BRN 0776947
• WLN: L66J BNO CQ
• SCHEMBL103998
• 2636-79-5
• 1-NITROSO-2-NAPHTHOL [MI]
• 1-(hydroxyimino)naphthalen-2(1H)-one
• NSC-107835
• NSC-4151
• 1,2-Naphthoquinone 1-oxime
• 1-Nitroso-2-naphthol, SAJ special grade, >=97.0%
• DTXSID9059622
• FT-0608158
• EN300-21463
• DTXSID30876194
• CHEBI:194993
• alpha-Nitroso-beta-naftol
• 1,2-Naphthalenedione, 1-oxime
• UNII-757I55U2QX
• A806332
• 757I55U2QX
• 1-Nitroso-2-naphthol, 97%
• W-108324
• AE-562/40186369
• EINECS 205-043-0
• N0266
• 1‐nitroso‐2‐naphthol (Substrate 5)
• AC-18344
• CS-0336127
• 1-nitrosonaphthalene-2-ol
• NSC-677525
• NSC677525
• CAQHPYSDQFDJAL-KHPPLWFESA-N
• CCRIS 1556
• 4-07-00-02419 (Beilstein Handbook Reference)
• 131-91-9
• .alpha.-Nitrosonaphthol
• .alpha.-Nitroso-.beta.-naftol
• NSC4151
• AKOS006279793
• NS00013464
• AI3-09078
• NSC107835
• SCHEMBL8947876
• AKOS000283071
• BBL011067
• (1E)-1-(hydroxyimino)naphthalen-2(1H)-one
• STK391542
• DB-042070
• STK802252
• BBL000016
• FN34396
• 2Naphthalenol, 1nitroso
• 205-043-0
• DTXCID5034014
• 2Naphthol, 1nitroso
• Nitrosobetanaphthol
• 1Nitroso2naftol
• alphaNitrosobetanaftol

• MDL： MFCD00003884
• Inchi： 1S/C10H7NO2/c12-9-6-5-7-3-1-2-4-8(7)10(9)11-13/h1-6,12H
• InChI Key： YXAOOTNFFAQIPZ-UHFFFAOYSA-N
• SMILES： OC1=CC=C2C=CC=CC2=C1N=O
• BRN： 0776947

Computed Properties

• Exact Mass: 173.04800
• Monoisotopic Mass: 173.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.7
• Surface Charge: 0
• Tautomer Count: 4

Experimental Properties

• Color/Form: Orange flake or prismatic crystals.
• Density: 1.2427 (rough estimate)
• Melting Point: 106-108 °C (dec.) (lit.)
• Boiling Point: 303.81°C (rough estimate)
• Refractive Index: 1.5200 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 49.66000
• LogP: 2.94330
• Merck: 6641
• Sensitiveness: Thermal sensitivity
• Solubility: Soluble in alcohol, ether, benzene, carbon tetrachloride, alkali liquor and acetic acid, slightly soluble in cold petroleum ether, insoluble in water.

1-Nitroso-2-naphthol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN3077
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S45
• FLUKA BRAND F CODES：8
• RTECS：QL4725000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：9
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：9
• Packing Group：III
• Risk Phrases：R33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Natural Products and Extracts Natural Pigments

Additional information on 1-Nitroso-2-naphthol

Professional Introduction to 1-Nitroso-2-naphthol (CAS No. 131-91-9)

1-Nitroso-2-naphthol, with the chemical formula C₁₀H₅NO₂, is a significant organic compound widely recognized for its applications in chemical synthesis and pharmaceutical research. This compound, identified by its unique CAS number 131-91-9, has garnered considerable attention due to its versatile reactivity and potential utility in developing novel therapeutic agents. The nitroso and hydroxyl functional groups present in its molecular structure contribute to its remarkable chemical properties, making it a valuable intermediate in various synthetic pathways.

The structure of 1-Nitroso-2-naphthol features a naphthalene core substituted with a nitroso group at the 1-position and a hydroxyl group at the 2-position. This arrangement imparts distinct electronic and steric characteristics, enabling its participation in diverse chemical transformations. The nitroso group, in particular, is known for its oxidizing properties and ability to engage in nucleophilic substitution reactions, while the hydroxyl group facilitates hydrogen bonding interactions, enhancing solubility and reactivity in polar media.

In recent years, 1-Nitroso-2-naphthol has been extensively studied for its role in medicinal chemistry. Researchers have explored its potential as a precursor in synthesizing complex molecules with pharmacological significance. One of the most notable applications involves its use in generating nitroso compounds, which are crucial intermediates in the development of antineoplastic agents. The compound’s ability to undergo electrophilic aromatic substitution reactions makes it an attractive candidate for constructing heterocyclic scaffolds found in many bioactive molecules.

Recent advancements in synthetic methodologies have highlighted the utility of 1-Nitroso-2-naphthol in constructing biologically relevant scaffolds. For instance, studies have demonstrated its efficacy in generating polycyclic aromatic hydrocarbons (PAHs) derivatives, which are known for their diverse biological activities. These derivatives have shown promise as inhibitors of enzymes involved in cancer progression, underscoring the importance of this compound in drug discovery efforts.

The pharmaceutical applications of 1-Nitroso-2-naphthol extend beyond anticancer therapies. Emerging research suggests its potential role in developing antimicrobial agents, leveraging its ability to interact with bacterial cell walls and disrupt essential metabolic pathways. Additionally, the compound’s reactivity with various functional groups has opened new avenues for designing prodrug formulations, which can enhance drug delivery and bioavailability.

In the realm of analytical chemistry, 1-Nitroso-2-naphthol serves as a valuable reagent for detecting trace amounts of certain metal ions. Its chelating properties allow it to form stable complexes with metals such as iron and copper, facilitating their quantification through spectroscopic techniques. This application is particularly relevant in environmental monitoring and industrial quality control, where precise metal ion measurements are critical.

The synthesis of 1-Nitroso-2-naphthol typically involves the nitrosation of 2-naphthol under controlled conditions. Advances in catalytic systems have improved the efficiency and selectivity of this process, reducing byproduct formation and enhancing yield. These improvements align with broader trends toward greener chemistry practices, emphasizing sustainable production methods that minimize environmental impact.

The toxicological profile of 1-Nitroso-2-naphthol has been carefully evaluated to ensure safe handling and application. While preliminary studies suggest moderate toxicity upon acute exposure, chronic effects remain an area of active investigation. Researchers are employing cutting-edge techniques such as computational modeling to predict potential hazards and optimize therapeutic use profiles.

In conclusion, 1-Nitroso-2-naphthol (CAS No. 131-91-9) represents a cornerstone compound in modern chemical research. Its unique structural features enable diverse applications across pharmaceuticals, materials science, and analytical chemistry. As scientific understanding evolves, the potential uses of this compound are likely to expand further, driven by innovative synthetic strategies and interdisciplinary collaborations.